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Compound of Interest

Compound Name: Triisooctylamine

Cat. No.: B3422417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, handling precautions, and experimental

considerations for the use of Triisooctylamine (TIOA) in a laboratory setting. The following

sections detail the toxicological properties, personal protective equipment (PPE)

recommendations, emergency procedures, and a sample experimental protocol involving this

aliphatic amine.

Chemical and Physical Properties
Triisooctylamine is a tertiary amine with the chemical formula (C₈H₁₇)₃N. It is a colorless to

pale yellow liquid with a characteristic amine-like odor. A summary of its key physical and

chemical properties is provided in the table below.
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Property Value

CAS Number 25549-16-0

Molecular Weight 353.67 g/mol

Density 0.816 g/mL at 25 °C

Boiling Point >204 °C

Flash Point >230 °F (>110 °C)

Vapor Density >1 (vs air)

Refractive Index n20/D 1.4501

Solubility <1 g/L in water

Toxicological Data
Understanding the toxicological profile of Triisooctylamine is paramount for its safe handling.

The available data from animal studies are summarized below.

Toxicity Metric Species
Route of
Exposure

Value Classification

LD₅₀ Rat Oral >5000 mg/kg Low oral toxicity

LD₅₀ Rabbit Dermal >2.0 g/kg

Not classified as

toxic by dermal

contact

LC₅₀ Rat
Inhalation (4

hours)
>5.07 mg/L

Not classified as

toxic by

inhalation

Skin Irritation Rabbit Dermal No skin irritation Not an irritant

Eye Irritation Rabbit Ocular No eye irritation Not an irritant

Hazard Identification and Precautionary Measures
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Triisooctylamine is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long-lasting effects.

The signal word for Triisooctylamine is Warning.

Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Triisooctylamine, the following personal

protective equipment is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, neoprene).

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of

potential for significant splashing, chemical-resistant coveralls are recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If ventilation is inadequate, a respirator with an appropriate organic

vapor cartridge is necessary.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Handle in a well-ventilated area.

Keep containers tightly closed when not in use.
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Store in a cool, dry place away from incompatible materials such as strong oxidizing agents

and acids.

Occupational Exposure Limits
Currently, there are no specific Permissible Exposure Limits (PELs) from the Occupational

Safety and Health Administration (OSHA), Threshold Limit Values (TLVs) from the American

Conference of Governmental Industrial Hygienists (ACGIH), or Recommended Exposure Limits

(RELs) from the National Institute for Occupational Safety and Health (NIOSH) for

Triisooctylamine. In the absence of specific limits, it is crucial to adhere to the principles of

good industrial hygiene and minimize exposure to the lowest reasonably achievable level.

Emergency Procedures
First-Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, and nitrogen oxides.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Accidental Release Measures (Spill Handling):

A systematic approach is crucial when dealing with a Triisooctylamine spill to ensure the

safety of laboratory personnel and to prevent environmental contamination.
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Initial Response
Cleanup Procedure Final Steps

Evacuate Immediate Area Alert Others & Secure the Area Assess the Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)Minor Spill

Contact Emergency ServicesMajor Spill

Contain the Spill
(Use inert absorbent material) Absorb the Spilled Material Collect and Containerize Waste Decontaminate the Area

(Soap and water) Dispose of Waste Properly Report the Incident
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Preparation

Extraction

Stripping

Prepare Aqueous Feed
(Uranium in H₂SO₄)

Contact Aqueous & Organic Phases

Prepare Organic Phase
(TIOA in Kerosene)

Shake to Equilibrium

Phase Separation

Analyze Raffinate (Aqueous) Contact Loaded Organic Phase with Stripping Solution

Loaded Organic Phase

Shake to Equilibrium

Phase Separation

Analyze Strip Solution (Aqueous)
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Triisooctylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422417#triisooctylamine-safety-data-sheet-sds-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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